Cas no 1804211-65-1 (2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid)

• Product Name: 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid
• CAS No: 1804211-65-1
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4941709
• Update Time: 2025-05-19

2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c13-4-3-10(15)7-1-2-9(8(5-7)6-14)11(16)12(17)18/h1-2,5,11,16H,3-4,6H2,(H,17,18)
• InChI Key： JQHZCLTXPDOGSH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(CCCl)=O)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6

Additional information on 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid

Introduction to 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic Acid (CAS No. 1804211-65-1) and Its Emerging Applications in Chemical Biology

2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid, identified by the chemical abstracts service number 1804211-65-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a chloromethyl group with a 3-chloropropanoyl moiety attached to a mandelic acid backbone, making it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid imparts distinct reactivity, which has been leveraged in various biochemical applications. The presence of the chloromethyl group allows for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. Meanwhile, the 3-chloropropanoyl side chain provides an additional site for chemical modification, enhancing the compound's utility in constructing more complex molecules.

In recent years, this compound has found utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for designing compounds with potential pharmacological activity. For instance, researchers have explored its use in generating derivatives with antimicrobial and anti-inflammatory properties, leveraging its ability to undergo selective modifications at multiple sites.

One of the most compelling aspects of 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound's bifunctional nature allows for the creation of peptidomimetics with enhanced stability and improved pharmacokinetic profiles. Recent studies have demonstrated its application in developing inhibitors targeting protein-protein interactions, which are crucial in regulating various cellular processes.

Moreover, the chloromethyl and 3-chloropropanoyl groups provide handles for further functionalization, enabling the synthesis of conjugates that can be used in targeted drug delivery systems. These conjugates can be designed to accumulate selectively in pathological tissues, such as tumors or inflamed regions, thereby increasing the efficacy of therapeutic interventions while minimizing side effects.

The compound's relevance extends to materials science as well. Its ability to participate in polymerization reactions has been exploited in creating novel biodegradable polymers with applications in tissue engineering and drug delivery scaffolds. The incorporation of functional groups into these polymers can modulate their degradation rate and mechanical properties, making them suitable for various biomedical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how it might modulate cellular processes. These computational approaches have accelerated the design of derivatives with optimized properties for therapeutic use.

In clinical research, derivatives of this compound have been investigated for their potential as prodrugs or intermediates in multi-drug regimens. By serving as precursors to more complex molecules, it contributes to the development of combination therapies that can address multiple aspects of a disease simultaneously. This approach has shown promise in treating chronic conditions where a multifaceted pharmacological intervention is required.

The synthesis and characterization of 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid have also contributed to advancements in green chemistry principles. Researchers have developed more sustainable methods for its production, minimizing waste and reducing energy consumption. These efforts align with broader initiatives to make pharmaceutical manufacturing more environmentally friendly while maintaining high standards of quality and efficiency.

Looking ahead, the future prospects for 2-(Chloromethyl)-4-(3-chloropropanoyl)mandelic acid appear promising. Continued exploration of its derivatives and novel synthetic pathways will likely uncover additional applications in drug discovery and material science. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly important role in developing innovative solutions to complex medical challenges.